N-{[5-(1-naphthyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine
Overview
Description
N-{[5-(1-naphthyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine (abbreviated as NFA) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. NFA belongs to the family of triazole derivatives and has been found to exhibit promising biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.
Mechanism of Action
The mechanism of action of N-{[5-(1-naphthyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine is not fully understood, but it is believed to involve the modulation of various cellular signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. This compound has also been found to induce apoptosis in cancer cells by activating the caspase cascade and disrupting the mitochondrial membrane potential. Additionally, this compound has been found to inhibit the growth of microorganisms by disrupting their cell membranes and inhibiting their metabolic pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in vitro and in vivo. In animal models, this compound has been found to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been found to inhibit the growth of tumors and induce apoptosis in cancer cells by regulating various cellular signaling pathways. Moreover, this compound has been found to exhibit potent antimicrobial activity against various microorganisms, including bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{[5-(1-naphthyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine is its broad range of biological activities, making it a potential candidate for the development of new drugs for various diseases. Another advantage is its relatively simple synthesis method, which can be easily scaled up for large-scale production. However, one of the limitations of this compound is its poor solubility in water, which can limit its bioavailability and efficacy in vivo. Moreover, the potential toxicity of this compound and its metabolites needs to be further investigated before its clinical application.
Future Directions
There are several future directions for the research on N-{[5-(1-naphthyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine. One direction is the development of new synthetic methods for the preparation of this compound and its analogs with improved solubility and bioavailability. Another direction is the investigation of the molecular mechanisms underlying the biological activities of this compound, which can provide insights into the development of new drugs for various diseases. Moreover, the potential toxicity and pharmacokinetics of this compound need to be further studied in animal models and clinical trials before its clinical application.
Scientific Research Applications
N-{[5-(1-naphthyl)-2-furyl]methylene}-4H-1,2,4-triazol-4-amine has been extensively studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, this compound has been found to possess significant anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of inflammatory diseases. This compound has also been found to exhibit potent anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Moreover, this compound has shown promising antimicrobial activity against a wide range of microorganisms, including bacteria and fungi.
properties
IUPAC Name |
(E)-1-(5-naphthalen-1-ylfuran-2-yl)-N-(1,2,4-triazol-4-yl)methanimine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N4O/c1-2-6-15-13(4-1)5-3-7-16(15)17-9-8-14(22-17)10-20-21-11-18-19-12-21/h1-12H/b20-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRAUSGJSKUTSRK-KEBDBYFISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=CC=C(O3)C=NN4C=NN=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=CC=C(O3)/C=N/N4C=NN=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.